Cas no 62091-99-0 (Phosphonic acid, [7-(acetyloxy)-3-methyl-2-oxoheptyl]-, dimethyl ester)

• Product name: Phosphonic acid, [7-(acetyloxy)-3-methyl-2-oxoheptyl]-, dimethyl ester
• CAS No: 62091-99-0
• MF: C₁₂H₂₃O₆P
• MW: 294.281185388565
• CID: 458506
• PubChem ID: 71390077

Phosphonic acid, [7-(acetyloxy)-3-methyl-2-oxoheptyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [7-(acetyloxy)-3-methyl-2-oxoheptyl]-, dimethyl ester
• (7-dimethoxyphosphoryl-5-methyl-6-oxoheptyl) acetate
• 62091-99-0
• 7-(DIMETHOXYPHOSPHORYL)-5-METHYL-6-OXOHEPTYL ACETATE
• DTXSID50812014

• Inchi： InChI=1S/C12H23O6P/c1-10(7-5-6-8-18-11(2)13)12(14)9-19(15,16-3)17-4/h10H,5-9H2,1-4H3
• InChI Key： CYKFPXJSEIFZBA-UHFFFAOYSA-N
• SMILES： CC(CCCCOC(=O)C)C(=O)CP(=O)(OC)OC

Computed Properties

• Exact Mass: 294.12329
• Monoisotopic Mass: 294.12322545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9